N,N-dimethylanatoxin
N,N-dimethylanatoxin
Brand Name:
Vulcanchem
CAS No.:
122564-67-4
VCID:
VC0046317
InChI:
InChI=1S/C12H20NO.HI/c1-9(14)11-6-4-5-10-7-8-12(11)13(10,2)3;/h6,10,12H,4-5,7-8H2,1-3H3;1H/q+1;/p-1/t10?,12-;/m1./s1
SMILES:
CC(=O)C1=CCCC2CCC1[N+]2(C)C.[I-]
Molecular Formula:
C12H20INO
Molecular Weight:
321.2 g/mol
N,N-dimethylanatoxin
CAS No.: 122564-67-4
Main Products
VCID: VC0046317
Molecular Formula: C12H20INO
Molecular Weight: 321.2 g/mol
| CAS No. | 122564-67-4 |
|---|---|
| Product Name | N,N-dimethylanatoxin |
| Molecular Formula | C12H20INO |
| Molecular Weight | 321.2 g/mol |
| IUPAC Name | 1-[(1R)-9,9-dimethyl-9-azoniabicyclo[4.2.1]non-2-en-2-yl]ethanone;iodide |
| Standard InChI | InChI=1S/C12H20NO.HI/c1-9(14)11-6-4-5-10-7-8-12(11)13(10,2)3;/h6,10,12H,4-5,7-8H2,1-3H3;1H/q+1;/p-1/t10?,12-;/m1./s1 |
| Standard InChIKey | ULFPCIFJWKJUKE-ULIKACSMSA-M |
| Isomeric SMILES | CC(=O)C1=CCCC2CC[C@H]1[N+]2(C)C.[I-] |
| SMILES | CC(=O)C1=CCCC2CCC1[N+]2(C)C.[I-] |
| Canonical SMILES | CC(=O)C1=CCCC2CCC1[N+]2(C)C.[I-] |
| Synonyms | DMAnTX N,N-dimethylanatoxin |
| PubChem Compound | 129743 |
| Last Modified | Nov 11 2021 |
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